![molecular formula C20H19N5O B5595475 2-methyl-N-[1-phenyl-2-(1H-pyrazol-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide](/img/structure/B5595475.png)
2-methyl-N-[1-phenyl-2-(1H-pyrazol-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide
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Description
2-methyl-N-[1-phenyl-2-(1H-pyrazol-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C20H19N5O and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.15896025 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Chemistry and Methodologies
One-pot synthesis techniques have been developed for constructing imidazo[1,5-a]pyridines, allowing the introduction of various substituents, which could potentially include the complex structure of 2-methyl-N-[1-phenyl-2-(1H-pyrazol-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide. These methodologies enable efficient and versatile routes for synthesizing imidazo[1,2-a]pyridine derivatives, which are valuable scaffolds in medicinal chemistry (Crawforth & Paoletti, 2009).
Biological Activities and Therapeutic Potentials
Imidazo[1,2-a]pyridine derivatives have been extensively studied for their antimycobacterial activities. Novel imidazo[1,2-a]pyridine-3-carboxamides, structurally related to the compound , have demonstrated considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. These findings highlight the therapeutic potential of such compounds in treating tuberculosis, a significant global health challenge (Lv et al., 2017).
Anticancer and Anti-Inflammatory Applications
Research into pyrazolopyrimidines and related structures has uncovered their potential as anticancer and anti-5-lipoxygenase agents. The structural similarities between these compounds and this compound suggest possible applications in developing novel anticancer therapies (Rahmouni et al., 2016).
Antiviral Activities
Imidazo[1,2-a]pyridine analogs have been investigated for their antiviral properties, particularly against human rhinovirus. The structural features and synthetic strategies employed in these studies provide a foundation for exploring the antiviral potential of this compound, which could lead to new treatments for viral infections (Hamdouchi et al., 1999).
Properties
IUPAC Name |
2-methyl-N-(1-phenyl-2-pyrazol-1-ylethyl)imidazo[1,2-a]pyridine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O/c1-15-12-24-13-17(8-9-19(24)22-15)20(26)23-18(14-25-11-5-10-21-25)16-6-3-2-4-7-16/h2-13,18H,14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBDFVXUFNKDDKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(C=CC2=N1)C(=O)NC(CN3C=CC=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.